Cas no 650579-82-1 (4-(4-Chloromethyl-thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(4-Chloromethyl-thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 650579-82-1
• MF: C₁₄H₂₁ClN₂O₂S
• MW: 316.846741437912
• CID: 409370
• PubChem ID: 57423790
• Update Time: 2025-10-05

4-(4-Chloromethyl-thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[4-(chloromethyl)-2-thiazolyl]-,1,1-dimethylethyl ester
• 4-[4-(chloromethyl)-2-thiazolyl]-1-Piperidinecarboxylic acid 1,1-dimethylethyl ester
• tert-Butyl 4-[4-(chloroMethyl)thiazol-2-yl]piperidine-1-carboxylate
• OISDRMFIITXOTB-UHFFFAOYSA-N
• tert-Butyl 4-(4-(chloromethyl)thiazol-2-yl)piperidine-1-carboxylate
• tert-butyl 4-[4-(chloromethyl)-1,3-thiazol-2-yl]piperidine-1-carboxylate
• 1-(1,1-dimethylethyl) 4-(4-chloromethyl-2-thiazolyl)-1-piperidinecarboxylate
• 4-(4-Chloromethyl-thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester
• 1-(1,1-dimethylethyl) 4-(4-chloromethyl-2-thiazolyl)-1-piperidine-carboxylate
• 1,1-dimethylethyl 4-[4-(chloromethyl)-1,3-thiazol-2-yl]piperi
• SCHEMBL907209
• tert-Butyl4-(4-(chloromethyl)thiazol-2-yl)piperidine-1-carboxylate
• DB-357825
• 1,1-dimethylethyl 4-[4-(chloromethyl)-1,3-thiazol-2-yl]piperidine-1-carboxylate
• MFCD20040373
• 650579-82-1
• CS-0057915

• Inchi： 1S/C14H21ClN2O2S/c1-14(2,3)19-13(18)17-6-4-10(5-7-17)12-16-11(8-15)9-20-12/h9-10H,4-8H2,1-3H3
• InChI Key： OISDRMFIITXOTB-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C2CCN(C(=O)OC(C)(C)C)CC2)=N1

Computed Properties

• Exact Mass: 316.1012268g/mol
• Monoisotopic Mass: 316.1012268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7
• XLogP3: 2.8

Additional information on 4-(4-Chloromethyl-thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-(4-Chloromethyl-thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 650579-82-1)

4-(4-Chloromethyl-thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 650579-82-1) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique thiazole-piperidine scaffold makes it a critical intermediate for designing bioactive molecules targeting central nervous system (CNS) disorders, antimicrobial agents, and kinase inhibitors. With the growing demand for small-molecule drug discovery, this compound has gained attention for its versatility in medicinal chemistry applications.

The tert-butyl ester group in this molecule enhances its stability during synthetic processes, while the chloromethyl-thiazole moiety offers reactive sites for further functionalization. Researchers frequently employ it in structure-activity relationship (SAR) studies, particularly in optimizing blood-brain barrier (BBB) permeability—a hot topic in neurodegenerative disease research. Recent publications highlight its role in developing Alzheimer’s disease and Parkinson’s disease therapeutics, aligning with the surge in AI-driven drug design queries.

From a synthetic perspective, CAS No. 650579-82-1 is often synthesized via multistep organic reactions, including Boc protection and nucleophilic substitution. Its piperidine-thiazole hybrid structure is also explored in crop protection chemicals, addressing the rising interest in sustainable agriculture. Analytical techniques like HPLC, NMR, and LC-MS are essential for quality control, reflecting the industry’s focus on high-purity intermediates.

Market trends indicate increased procurement of 4-(4-Chloromethyl-thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester by contract research organizations (CROs) and biotech startups. Its compatibility with parallel synthesis and combinatorial chemistry aligns with the demand for high-throughput screening (HTS) platforms. Furthermore, its patent landscape reveals applications in G-protein-coupled receptor (GPCR) modulators, a trending area in precision medicine.

Environmental and regulatory considerations are paramount. The compound’s green chemistry profile is under scrutiny, with efforts to minimize hazardous byproducts during synthesis. This resonates with the ESG (Environmental, Social, and Governance) criteria dominating pharmaceutical investments. Storage recommendations typically emphasize anhydrous conditions and low-temperature stability to preserve its reactivity.

In conclusion, CAS No. 650579-82-1 exemplifies the intersection of innovation and practical utility in modern chemistry. Its relevance to drug discovery, agrochemical development, and material science ensures sustained interest. As computational chemistry and machine learning refine molecular design, this compound’s adaptability positions it as a cornerstone in next-generation therapeutics.